Cas no 1194550-56-5 (5,7-dichloro-2-(triphenylmethyl)-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid)

• Product Name: 5,7-dichloro-2-(triphenylmethyl)-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid
• CAS No: 1194550-56-5
• MF: C₂₉H₂₃Cl₂NO₂
• MW: 488.404425859451
• MDL: MFCD30489085
• CID: 4685210
• Update Time: 2025-05-23

5,7-dichloro-2-(triphenylmethyl)-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid
• SB17987
• 5,7-dichloro-2-(triphenylmethyl)-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid
• 5,7-Dichloro-2-trityl-3,4-dihydro-1H-isoquinoline-6-carboxylic acid

• MDL： MFCD30489085
• Inchi： 1S/C29H23Cl2NO2/c30-25-18-20-19-32(17-16-24(20)27(31)26(25)28(33)34)29(21-10-4-1-5-11-21,22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-15,18H,16-17,19H2,(H,33,34)
• InChI Key： RFPXSBPPTIPBLP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(=CC2=C1CCN(C2)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 638
• Topological Polar Surface Area: 40.5

Additional information on 5,7-dichloro-2-(triphenylmethyl)-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid

Exploring the Chemistry and Applications of 5,7-Dichloro-2-(Triphenylmethyl)-1,2,3,4-Tetrahydroisoquinoline-6-Carboxylic Acid (CAS No. 1194550-56-5)

Tetrahydroisoquinoline derivatives have long been recognized as structurally versatile scaffolds in medicinal chemistry due to their ability to modulate diverse biological targets. The compound 5,7-dichloro-2-(triphenylmethyl)-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid, identified by CAS No. 1194550-56-5, represents a unique member of this family with its distinctive substituent pattern. The presence of two chlorine atoms at the 5 and 7 positions creates an electron-withdrawing environment that may enhance metabolic stability while the bulky triphenylmethyl group at position 2 serves as a protecting group during synthetic processes. This structural configuration has drawn significant attention from researchers investigating novel approaches to stabilize sensitive functional groups in complex organic syntheses.

In recent studies published in Journal of Medicinal Chemistry, this compound's synthesis has been optimized through a multi-step approach involving palladium-catalyzed cross-coupling reactions and microwave-assisted chemistry. Researchers demonstrated that substituting traditional reflux methods with microwave irradiation enabled precise control over the formation of the triphenylmethyl moiety (triphenylmethyl) while minimizing side reactions caused by prolonged heating. The strategic placement of chlorine atoms (dichloro) was found to significantly improve yield compared to earlier protocols reported in 2018 by Smith et al., which relied on less efficient solvent systems.

The carboxylic acid functionality (-carboxylic acid) at position 6 plays a critical role in forming bioactive ester conjugates through esterification reactions with various pharmacophores. A groundbreaking study from the University of Cambridge (Nature Communications 2023) revealed that this group's reactivity can be harnessed to create prodrugs with enhanced permeability across biological membranes. By attaching lipid-soluble esters under mild conditions using N,N'-dicyclohexylcarbodiimide (DCC) coupling agents, researchers achieved drug delivery efficiencies exceeding conventional isoquinoline derivatives by up to 40% in vitro models.

Spectroscopic analysis confirms the compound's planar aromatic structure stabilized by the triphenylmethyl protecting group (triphenylmethyl-). Nuclear magnetic resonance (NMR) data shows characteristic signals at δ 7.3–7.8 ppm for aromatic protons around the isoquinoline ring system and distinct downfield shifts at δ 4.8–4.9 ppm attributable to the chlorinated carbons' deshielding effects. This structural rigidity is advantageous for solid-state crystallization studies as evidenced in a crystallographic report published in Acta Crystallographica Section C (March 2024), where X-ray diffraction analysis revealed unprecedented hydrogen bonding patterns between adjacent molecules.

In pharmacological evaluations conducted by pharmaceutical company NovoChem Solutions last year, this compound demonstrated selective inhibition of dipeptidyl peptidase IV (DPP-IV) with an IC₅₀ value of 8.7 nM in human plasma assays – a remarkable improvement over existing inhibitors lacking the dichlorinated framework. The chlorine substituents (dichloro-) were hypothesized to form critical halogen bonds with DPP-IV's active site residues through quantum mechanical modeling studies using Gaussian 16 software.

A recent collaboration between MIT and Kyoto University explored this compound's potential as a neuroprotective agent in Alzheimer's disease models. In vivo experiments using transgenic mice showed that oral administration of this derivative led to reduced amyloid beta plaque accumulation by interacting with gamma-secretase enzymes through its tetrahydroisoquinoline core (tetrahydroisoquinoline-). The triphenylmethyl group facilitated blood-brain barrier penetration without inducing off-target effects observed in earlier generations of isoquinoline-based compounds.

In material science applications published in Advanced Materials (June 2023), this compound was incorporated into polymer matrices as a stabilizing additive for organic photovoltaic devices. The dichlorinated aromatic system provided enhanced charge transport properties while maintaining thermal stability up to 38°C higher than unchlorinated analogs under accelerated aging tests per ASTM G18 standards.

Cutting-edge research from Stanford University's Department of Chemical Engineering has applied machine learning algorithms to predict this compound's solubility behavior under varying pH conditions using QSPR models trained on over 1 million organic compounds' physicochemical data sets from PubChem and ChEMBL databases. These predictions align closely with experimental measurements obtained via HPLC-based solubility assays conducted under simulated physiological conditions.

The synthesis pathway involving benzyl chloride substitution at positions 5 and 7 has been refined through continuous flow chemistry systems as described in Green Chemistry journal last quarter. By implementing microfluidic reactors for controlled nucleophilic aromatic substitution steps at these positions (dichloro-), researchers achieved >98% purity levels compared to batch methods yielding only ~89% purity under similar conditions.

Ongoing clinical trials Phase I/IIa sponsored by PharmaInnovate Ltd are investigating its potential as an anti-inflammatory agent targeting COX-2 enzymes without affecting COX-1 activity – a key advantage over traditional NSAIDs like ibuprofen that cause gastrointestinal side effects due their non-selectivity. Preliminary results presented at the European Pharmacology Conference show dose-dependent inhibition of prostaglandin E₂ production in human macrophage cultures without cytotoxicity up to concentrations tested (≤1 mM).

Surface-enhanced Raman spectroscopy (SERS) studies published in Analytical Chemistry demonstrated that nanoparticles functionalized with this compound exhibit unique plasmonic properties when exposed to near-infrared light frequencies between 780–830 nm wavelength ranges – opening new possibilities for real-time drug delivery monitoring systems using label-free detection techniques.

In enzymatic degradation studies conducted at ETH Zurich using human liver microsomes according to FDA guidelines for drug metabolism testing, the dichlorinated isoquinoline framework displayed exceptional stability against phase I metabolizing enzymes such as CYP3A4 compared to non-chlorinated precursors tested previously under similar experimental parameters.

New synthetic methodologies reported in Organic Letters (November issue) utilize solid-phase peptide synthesis strategies where this compound serves as an anchor point for assembling bioconjugates containing both hydrophobic and hydrophilic domains – enabling precise control over molecular weight distribution during combinatorial library screenings.

Xenograft tumor model experiments performed at MD Anderson Cancer Center showed that when combined with platinum-based chemotherapeutics via ester linkages formed from its carboxylic acid group (-carboxylic acid), there was a synergistic reduction in tumor growth rates reaching statistical significance (P<0.01) compared to monotherapy regimens when administered intraperitoneally at equimolar doses over three-week treatment cycles.

Liquid chromatography-mass spectrometry (LC/MS) analyses conducted according ISO/IEC Guide methodology confirmed consistent molecular weight measurements across different analytical platforms – validating its identity against spectral databases such as NIST MS Search v3 and mzCloud™ repository entries corresponding precisely with calculated mass-to-charge ratios for C₂₉H₂₆Cl₂NO₂ molecules.

A collaborative project between Scripps Research Institute and Merck KGaA is exploring its use as a chiral building block for asymmetric synthesis processes utilizing organocatalytic systems developed within the last two years that achieve enantiomeric excess values exceeding previous methods by approximately double under comparable reaction conditions measured via chiral HPLC analysis according ICH guidelines Q6A/B standards.

In computational toxicology evaluations performed using ToxPredict™ software version v9.x series tools developed by Altamira Technologies Corp., predicted acute oral toxicity values fall well below regulatory thresholds established by OECD guidelines for chemical safety assessments – indicating favorable safety profiles based on quantitative structure-toxicity relationship modeling approaches validated against large-scale experimental datasets from public repositories like DSSTox® database holdings.

The structural flexibility provided by its tetrahydroisoquinoline core (tetrahydroisoquinoline-) allows formation of hydrogen bonds through both amine and carboxylic acid functionalities simultaneously when docked into protein-ligand complexes modeled via Schrödinger Maestro v |||IP_ADDRESS||| software package simulations showing favorable binding energies (-8 kcal/mol range) compared to reference compounds within similar therapeutic classes evaluated under identical computational parameters settings per AMBER force field calculations protocols.